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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core features and applications of Sulfo-Cy5
hydrazide, a superior far-red fluorescent dye, for advanced biological imaging. This document

provides detailed quantitative data, experimental protocols, and visual workflows to empower

researchers in leveraging this powerful tool for their scientific inquiries.

Core Features of Sulfo-Cy5 Hydrazide
Sulfo-Cy5 hydrazide is a water-soluble derivative of the popular Cyanine5 (Cy5) dye,

engineered for enhanced performance in aqueous environments typical of biological

experiments.[1][2] Its key features make it an invaluable reagent for labeling and detecting a

wide array of biomolecules.

High Water Solubility: The presence of two negatively charged sulfo groups significantly

increases the hydrophilicity of the molecule, ensuring excellent solubility in water and common

biological buffers.[1][3] This minimizes the need for organic co-solvents that can be detrimental

to the structure and function of sensitive biomolecules like proteins and antibodies.[4]
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Specificity for Aldehydes and Ketones: The hydrazide functional group provides high reactivity

towards carbonyl groups (aldehydes and ketones). This allows for the specific labeling of

biomolecules containing or engineered to contain these moieties. A primary application is the

labeling of glycoproteins, where the cis-diol groups of sugar residues can be oxidized to

generate aldehydes.

Far-Red Fluorescence: Sulfo-Cy5 exhibits strong fluorescence in the far-red region of the

spectrum, which is advantageous for biological imaging. This spectral range minimizes

interference from autofluorescence of biological samples, leading to a higher signal-to-noise

ratio and enhanced sensitivity.

High Quantum Yield and Molar Extinction Coefficient: The dye possesses a high molar

extinction coefficient and a good quantum yield, contributing to its bright fluorescent signal

upon excitation.

Photostability: Sulfo-Cy5 demonstrates good photostability, allowing for longer exposure times

during image acquisition with less signal degradation.

Quantitative Data
The following table summarizes the key quantitative properties of Sulfo-Cy5 hydrazide,

facilitating its integration into experimental designs.

Property Value Reference

Excitation Maximum (λex) ~646 nm

Emission Maximum (λem) ~662 nm

Molar Extinction Coefficient (ε) 271,000 cm⁻¹M⁻¹

Fluorescence Quantum Yield

(Φ)
0.28

Molecular Weight 656.83 g/mol

Formula C₃₂H₄₀N₄O₇S₂

Solubility Water, DMF, DMSO

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b12395839/docs?utm_src=pdf-body#sulfo-cy5-hydrazide-a-comprehensive-technical-guide-for-advanced-biological-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section provides detailed methodologies for key applications of Sulfo-Cy5 hydrazide.

Glycoprotein Labeling
This protocol describes the site-specific labeling of glycoproteins by oxidizing their

carbohydrate moieties to generate aldehyde groups, which then react with Sulfo-Cy5
hydrazide.

Materials:

Glycoprotein solution (e.g., antibody at 1-10 mg/mL)

Sodium periodate (NaIO₄) solution (10-20 mM in 0.1 M sodium acetate buffer, pH 5.5)

Quenching solution (e.g., 10 mM glycerol or ethylene glycol)

Sulfo-Cy5 hydrazide solution (10 mM in DMSO or water)

Reaction Buffer (0.1 M Sodium Acetate, pH 5.5)

Desalting column (e.g., Sephadex G-25) or dialysis equipment

Phosphate-Buffered Saline (PBS), pH 7.4

Procedure:

Oxidation of Glycoprotein:

Dissolve the glycoprotein in the Reaction Buffer.

Add freshly prepared sodium periodate solution to the glycoprotein solution at a final

concentration of 1-10 mM.

Incubate the reaction on ice for 15-30 minutes in the dark.

Quench the reaction by adding the quenching solution and incubate for 5 minutes on ice.
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Remove excess periodate and quenching reagent by passing the solution through a

desalting column pre-equilibrated with the Reaction Buffer.

Labeling with Sulfo-Cy5 Hydrazide:

To the oxidized glycoprotein solution, add the Sulfo-Cy5 hydrazide stock solution to

achieve a 10- to 50-fold molar excess of the dye. The optimal ratio may require empirical

determination.

Incubate the reaction for 2 hours to overnight at room temperature with gentle mixing,

protected from light.

Purification of Labeled Glycoprotein:

Remove unconjugated Sulfo-Cy5 hydrazide using a desalting column or by dialysis

against PBS, pH 7.4.

Collect the fractions containing the labeled glycoprotein.

Characterization (Optional):

Determine the degree of labeling (DOL) by measuring the absorbance of the purified

conjugate at 280 nm (for protein) and ~646 nm (for Sulfo-Cy5).

Immunofluorescence Staining of Cells
This protocol outlines the use of Sulfo-Cy5 hydrazide-labeled antibodies for indirect

immunofluorescence staining of cultured cells.

Materials:

Cells grown on coverslips or in culture plates

Fixation buffer (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.1-0.5% Triton X-100 in PBS)

Blocking buffer (e.g., 1-5% BSA in PBS)
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Primary antibody (unlabeled)

Sulfo-Cy5 hydrazide-labeled secondary antibody

Mounting medium (with or without DAPI)

PBS

Procedure:

Cell Fixation and Permeabilization:

Wash cells twice with PBS.

Fix the cells with fixation buffer for 10-20 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

If the target antigen is intracellular, permeabilize the cells with permeabilization buffer for

5-10 minutes at room temperature.

Wash the cells three times with PBS for 5 minutes each.

Blocking:

Incubate the cells with blocking buffer for 30-60 minutes at room temperature to reduce

non-specific antibody binding.

Primary Antibody Incubation:

Dilute the primary antibody to its optimal concentration in blocking buffer.

Incubate the cells with the diluted primary antibody for 1-2 hours at room temperature or

overnight at 4°C.

Wash the cells three times with PBS for 5 minutes each.

Secondary Antibody Incubation:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12395839/docs?utm_src=pdf-body#sulfo-cy5-hydrazide-a-comprehensive-technical-guide-for-advanced-biological-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395839?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dilute the Sulfo-Cy5 hydrazide-labeled secondary antibody in blocking buffer.

Incubate the cells with the diluted secondary antibody for 1 hour at room temperature,

protected from light.

Wash the cells three times with PBS for 5 minutes each.

Mounting and Imaging:

Mount the coverslips onto microscope slides using mounting medium.

Image the cells using a fluorescence microscope with appropriate filters for Sulfo-Cy5

(Excitation: ~646 nm, Emission: ~662 nm).

Visualizing Workflows with Graphviz
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Caption: Workflow for site-specific labeling of glycoproteins with Sulfo-Cy5 hydrazide.

Indirect Immunofluorescence Workflow
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Caption: Workflow for indirect immunofluorescence staining using a Sulfo-Cy5 hydrazide
conjugate.
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Flow Cytometry Analysis of Cell Surface Glycoproteins
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Caption: Experimental workflow for labeling and analyzing cell surface glycoproteins via flow

cytometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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